2-(4,4-difluorocyclohexylidene)acetic acid structure and molecular weight
2-(4,4-difluorocyclohexylidene)acetic acid structure and molecular weight
An In-Depth Technical Guide to 2-(4,4-Difluorocyclohexylidene)acetic Acid : Structure, Synthesis, and Applications in Drug Discovery.
Executive Summary
2-(4,4-Difluorocyclohexylidene)acetic acid (C₈H₁₀F₂O₂) is a specialized fluorinated building block used primarily as a synthetic intermediate in medicinal chemistry. It serves as the unsaturated precursor to 2-(4,4-difluorocyclohexyl)acetic acid , a critical pharmacophore found in various clinical candidates, including inhibitors of Janus kinases (JAK) and other inflammatory pathway modulators.
The introduction of the gem-difluoro moiety at the 4-position of the cyclohexane ring imparts unique physicochemical properties, including increased metabolic stability (blocking P450 oxidation), altered lipophilicity (logP), and specific conformational preferences compared to non-fluorinated analogs.
Chemical Identity & Physicochemical Properties
This section details the specific structural and physical parameters of the unsaturated acid.[1] Note the distinction between the cyclohexylidene (unsaturated, sp² linkage) and cyclohexyl (saturated, sp³ linkage) forms.
Nomenclature and Identification
| Parameter | Details |
| IUPAC Name | 2-(4,4-difluorocyclohexylidene)acetic acid |
| Common Name | 4,4-Difluorocyclohexylideneacetic acid |
| Molecular Formula | C₈H₁₀F₂O₂ |
| Molecular Weight | 176.16 g/mol |
| Structure Description | A cyclohexane ring with two fluorine atoms at the C4 position and an exocyclic double bond at C1 connecting to an acetic acid moiety. |
| Key Functional Groups | Carboxylic acid, Exocyclic alkene, gem-Difluoromethylene |
| CAS Number (Esters) | Ethyl ester:[2][3] 1283719-20-9 (approximate/related); Saturated Acid: 915030-40-9 |
Calculated Physicochemical Properties
| Property | Value (Predicted) | Implication for Drug Design |
| LogP (Octanol/Water) | ~1.8 – 2.1 | Moderate lipophilicity; suitable for oral bioavailability. |
| Topological Polar Surface Area (TPSA) | 37.3 Ų | Good membrane permeability (Rule of 5 compliant). |
| H-Bond Donors / Acceptors | 1 / 3 | Standard carboxylic acid profile. |
| pKa (Acid) | ~4.5 | Typical for conjugated/aliphatic carboxylic acids. |
Synthetic Methodology
The synthesis of 2-(4,4-difluorocyclohexylidene)acetic acid is classically achieved via a Horner-Wadsworth-Emmons (HWE) olefination reaction, followed by ester hydrolysis. This route is preferred over the Wittig reaction due to higher yields and easier purification of the phosphate byproducts.
Reaction Scheme: The HWE Route
The following diagram illustrates the conversion of 4,4-difluorocyclohexanone to the target acid, and its subsequent reduction to the saturated pharmacophore.
Caption: Synthesis of 2-(4,4-difluorocyclohexylidene)acetic acid via HWE olefination and saponification.
Detailed Experimental Protocol
Step 1: Horner-Wadsworth-Emmons Olefination [4]
-
Objective: Form the exocyclic double bond.
-
Reagents: Triethyl phosphonoacetate (1.2 eq), Sodium Hydride (NaH, 60% dispersion, 1.2 eq), 4,4-Difluorocyclohexanone (1.0 eq).
-
Solvent: Anhydrous Tetrahydrofuran (THF).[5]
-
Activation: In a flame-dried flask under nitrogen, suspend NaH in anhydrous THF at 0°C.
-
Ylide Formation: Add triethyl phosphonoacetate dropwise. Stir for 30–60 minutes at 0°C until gas evolution (H₂) ceases and the solution becomes clear/yellowish.
-
Addition: Add a solution of 4,4-difluorocyclohexanone in THF dropwise to the ylide.
-
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.
-
Self-Validation: Monitor by TLC (Hexane/EtOAc 4:1). The ketone spot (Rf ~0.4) should disappear, and a new, less polar UV-active spot (ester) should appear.
-
-
Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]
-
Purification: Silica gel chromatography (0–20% EtOAc in Hexanes) yields Ethyl 2-(4,4-difluorocyclohexylidene)acetate .
Step 2: Saponification (Ester Hydrolysis)
-
Objective: Reveal the free carboxylic acid.
-
Reagents: Lithium Hydroxide (LiOH·H₂O, 3.0 eq).
-
Solvent: THF:Water:Methanol (3:1:1).
-
Hydrolysis: Dissolve the ethyl ester from Step 1 in the solvent mixture. Add LiOH.
-
Reaction: Stir at RT for 4–16 hours.
-
Self-Validation: LCMS should show the mass shift from [M+H]⁺ ~207 (ester) to [M-H]⁻ ~175 (acid).
-
-
Workup: Concentrate to remove volatiles. Acidify the aqueous residue to pH ~2 with 1N HCl. A white precipitate often forms.
-
Isolation: Extract with EtOAc or DCM. Dry and concentrate to yield 2-(4,4-difluorocyclohexylidene)acetic acid as a white to off-white solid.
Structural Analysis & Characterization
Correct interpretation of analytical data is crucial to differentiate the unsaturated acid from its saturated analog.
NMR Spectroscopy (Predicted)
-
¹H NMR (400 MHz, DMSO-d₆):
-
δ 12.2 ppm (s, 1H): Carboxylic acid proton (-COOH ).
-
δ 5.75 ppm (s, 1H): Alkenyl proton (=CH -COOH). Diagnostic signal.
-
δ 2.8–3.0 ppm (m, 2H): Allylic protons on the cyclohexane ring (C2/C6).
-
δ 2.3–2.5 ppm (m, 2H): Allylic protons (C2/C6).
-
δ 2.0–2.2 ppm (m, 4H): Homoallylic protons adjacent to CF₂ (C3/C5). The fluorine coupling (
) will broaden or split these signals.
-
-
¹⁹F NMR:
-
δ -95 to -100 ppm (d/m): Characteristic gem-difluoro signal. The lack of chirality in the unsaturated plane renders the fluorines equivalent or enantiotopic depending on the exact conformation.
-
Mass Spectrometry
-
Ionization Mode: Electrospray Ionization (ESI), Negative Mode [M-H]⁻.
-
Observed Mass: ~175.1 m/z.
-
Fragmentation: Loss of CO₂ (M-44) is common for carboxylic acids.
Applications in Drug Development
Bioisosterism and Metabolic Stability
The 4,4-difluorocyclohexyl motif is a classic bioisostere for phenyl or cyclohexyl rings.
-
Metabolic Blocking: The C4 position of a cyclohexane ring is a "metabolic hot spot" prone to oxidation by Cytochrome P450 enzymes. Substituting hydrogens with fluorine (C-F bond energy ~116 kcal/mol vs C-H ~99 kcal/mol) blocks this degradation, extending the drug's half-life (
). -
Lipophilicity Modulation: Fluorine increases lipophilicity compared to the parent alkane but lowers basicity of nearby amines (if present), improving membrane permeability and blood-brain barrier (BBB) penetration.
Mechanistic Pathway: HWE Reaction Detail
Understanding the mechanism ensures troubleshooting capability during synthesis.
Caption: Step-wise mechanism of the Horner-Wadsworth-Emmons reaction.
Safety & Handling
-
Hazards: Like most fluorinated carboxylic acids, this compound is likely an Irritant (H315, H319, H335) . It causes skin irritation, serious eye irritation, and respiratory irritation.
-
Storage: Store in a cool, dry place. The unsaturated bond makes it potentially susceptible to oxidation or polymerization over long periods; store under inert gas (Nitrogen/Argon) at 2–8°C.
References
-
Deciphera Pharmaceuticals, LLC. (2015). Synthesis of 4,4-difluorocyclohexanecarboxylic acid. ChemicalBook. Link
-
Organic Syntheses. (1998). Horner-Wadsworth-Emmons Reaction: General Procedure. Org. Synth. Coll. Vol. 9, p. 553. Link
-
BenchChem. (2025).[1] Horner-Wadsworth-Emmons Synthesis of Ethyl 2-(4-phenylcyclohexylidene)acetate. Link
-
PubChem. (2025).[6] 2-(4,4-Difluorocyclohexyl)acetic acid (Saturated Analog Data). National Library of Medicine. Link
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. 4,4-Difluorocyclohexanecarboxylic acid synthesis - chemicalbook [chemicalbook.com]
- 3. 4,4-Difluorocyclohexanecarboxylic acid synthesis - chemicalbook [chemicalbook.com]
- 4. semanticscholar.org [semanticscholar.org]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. 2-(4,4-Difluorocyclohexyl)acetic acid | C8H12F2O2 | CID 53420743 - PubChem [pubchem.ncbi.nlm.nih.gov]
